Cas no 1869464-78-7 ((Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid)

• Product Name: (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1869464-78-7
• MF: C₁₆H₁₄F₃NO₂
• MW: 309.283074855804
• CID: 4674448
• Update Time: 2025-06-08

(Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (benzylamino)[2-(trifluoromethyl)phenyl]acetic acid
• 2-(benzylamino)-2-[2-(trifluoromethyl)phenyl]acetic acid
• (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C16H14F3NO2/c17-16(18,19)13-9-5-4-8-12(13)14(15(21)22)20-10-11-6-2-1-3-7-11/h1-9,14,20H,10H2,(H,21,22)
• InChI Key： JKPHVXSURQNOOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)O)NCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Topological Polar Surface Area: 49.3

Additional information on (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid

Recent Advances in the Study of (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid (CAS: 1869464-78-7)

The compound (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid (CAS: 1869464-78-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid as a promising scaffold for the development of novel enzyme inhibitors. The trifluoromethyl group in the phenyl ring enhances the compound's metabolic stability and binding affinity to target proteins, making it a valuable candidate for drug discovery. Researchers have successfully synthesized this compound using a multi-step process involving the condensation of benzylamine with 2-(trifluoromethyl)phenylacetic acid derivatives, followed by purification and characterization using advanced spectroscopic techniques.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown inhibitory activity against certain inflammatory enzymes, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid may interact with specific receptors in the central nervous system, opening new avenues for neurological disorder research.

The pharmacokinetic profile of (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid has also been investigated, revealing favorable absorption and distribution properties. However, further optimization is required to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore structural modifications that could enhance the compound's therapeutic index.

In conclusion, (Benzylamino)[2-(trifluoromethyl)phenyl]acetic acid represents a promising lead compound with diverse biological activities. Ongoing research is expected to elucidate its full therapeutic potential and pave the way for the development of next-generation pharmaceuticals. Future studies should focus on elucidating its mechanism of action at the molecular level and conducting rigorous preclinical evaluations to assess its safety and efficacy.